Cas no 2692623-89-3 (Sapienic acid (D19) 98%)
Sapienic acid (D19) 98% structure
Product Name:Sapienic acid (D19) 98%
CAS No:2692623-89-3
MF:C16H30O2
MW:254.408205509186
CID:5146095
PubChem ID:167995229
Update Time:2024-11-06
Sapienic acid (D19) 98% Chemical and Physical Properties
Names and Identifiers
-
- 6-Hexadecenoic-8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-d19 acid, (6Z)-
- 2692623-89-3
- Sapienic acid-d19
- HY-130187S
- CS-0626893
- (Z)-8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-nonadecadeuteriohexadec-6-enoic acid
- cis-6-Hexadecenoic Acid-d19
- Sapienic acid (D19) 98%
-
- Inchi: 1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h10-11H,2-9,12-15H2,1H3,(H,17,18)/b11-10-
- InChI Key: NNNVXFKZMRGJPM-KHPPLWFESA-N
- SMILES: C(/CCCCC(=O)O)=C/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 273.343838368g/mol
- Monoisotopic Mass: 273.343838368g/mol
- Isotope Atom Count: 19
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 37.3Ų
Sapienic acid (D19) 98% Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 71-1619-2-2mg |
Sapienic acid (D19) 98% |
2692623-89-3 | >98% | 2mg |
€230.00 | 2025-03-07 | |
| Larodan | 71-1619-4-5mg |
Sapienic acid (D19) 98% |
2692623-89-3 | >98% | 5mg |
€327.00 | 2023-09-19 | |
| 1PlusChem | 1P01X6TI-5mg |
cis-6-Hexadecenoic Acid-d19 |
2692623-89-3 | ≥99% deuterated forms (d1-d19) | 5mg |
$593.00 | 2024-05-08 | |
| Larodan | 71-1619-1-1mg |
Sapienic acid (D19) 98% |
2692623-89-3 | >98% | 1mg |
€200.00 | 2025-03-07 |
Sapienic acid (D19) 98% Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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